N-Butyl-3-methyl-1,2,4-thiadiazol-5-amine

• CAS No.: 62347-88-0
• Molecular Formula: C7H13N3S
• Molecular Weight: 171.27 g/mol
• IUPAC Name: N-butyl-3-methyl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C7H13N3S/c1-3-4-5-8-7-9-6(2)10-11-7/h3-5H2,1-2H3,(H,8,9,10)
• InChI Key: RJINNOAICWYHPS-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NC(=NS1)C

Description

N-Butyl-3-methyl-1,2,4-thiadiazol-5-amine is a useful research compound. Its molecular formula is C7H13N3S and its molecular weight is 171.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-3-methyl-1,2,4-thiadiazole (27 g, 0.20 mol) was dissolved in 200 ml ethanol and, under cooling in an ice bath, added to an ethanolic solution of butylamine (44 g, 0.60 mol), stirred at room temperature overnight and evaporated to small bulk. Upon addition of ether a white precipitate of butylamine hydrochloride formed which was filtered off. The yellow filtrate was washed with water, dried over magnesium sulphate, filtered and evaporated to dryness to yield a yellow oil which was distilled under vacuum to give 5-butylamino-3-methyl-1,2,4-thiadiazole as a pale yellow liquid. Yield 29.9 g, (87.2%), b.p. 101°-102° C./0.14 mmHg.